Cas no 863460-09-7 (N-(4-ethoxyphenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• CAS No: 863460-09-7
• MF: C₂₀H₁₇FN₆O₂S
• MW: 424.451385259628
• CID: 6598358
• PubChem ID: 16832317
• Update Time: 2025-11-01

N-(4-ethoxyphenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• N-(4-ethoxyphenyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• Acetamide, N-(4-ethoxyphenyl)-2-[[3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-
• N-(4-ethoxyphenyl)-2-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• 863460-09-7
• AKOS024596518
• N-(4-ethoxyphenyl)-2-{[3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
• F0682-0822
• AB00685030-01

• Inchi： 1S/C20H17FN6O2S/c1-2-29-16-9-5-14(6-10-16)24-17(28)11-30-20-18-19(22-12-23-20)27(26-25-18)15-7-3-13(21)4-8-15/h3-10,12H,2,11H2,1H3,(H,24,28)
• InChI Key： OIDNYXWJLSALGJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1N=CN=C2N(C3=CC=C(F)C=C3)N=NC2=1

Computed Properties

• Exact Mass: 424.11177314g/mol
• Monoisotopic Mass: 424.11177314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 11.99±0.70(Predicted)

Additional information on N-(4-ethoxyphenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide

Comprehensive Overview of N-(4-ethoxyphenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide (CAS No. 863460-09-7)

N-(4-ethoxyphenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide (CAS No. 863460-09-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities. The presence of a 4-fluorophenyl group and an ethoxyphenyl moiety enhances its molecular interactions, making it a subject of interest in drug discovery and development.

The compound's structure combines a 1,2,3-triazolo[4,5-d]pyrimidine core with a sulfanylacetamide side chain, which contributes to its potential as a modulator of enzymatic activity. Researchers have explored its role in targeting specific protein kinases and other biomolecules, particularly in the context of cancer therapeutics and inflammatory diseases. Given the rising global focus on precision medicine and targeted therapies, this compound aligns with current trends in personalized healthcare and biomarker-driven drug design.

One of the key advantages of N-(4-ethoxyphenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide is its potential for structure-activity relationship (SAR) optimization. By modifying the ethoxy or fluoro substituents, researchers can fine-tune its pharmacological properties, such as bioavailability and binding affinity. This adaptability makes it a valuable scaffold for developing novel small-molecule inhibitors, a topic frequently searched in academic and industrial research circles.

In addition to its therapeutic potential, the compound's synthetic pathway has been a focus of organic chemistry studies. The incorporation of a triazole ring and a pyrimidine backbone requires sophisticated multi-step synthesis, often involving cross-coupling reactions and heterocyclic chemistry techniques. These methods are widely discussed in forums and publications related to medicinal chemistry and drug synthesis, reflecting the compound's relevance to cutting-edge research.

Another area of interest is the compound's potential role in neurodegenerative disease research. With the increasing prevalence of conditions like Alzheimer's and Parkinson's, scientists are investigating molecules that can modulate protein aggregation or oxidative stress. The fluorophenyl and triazolopyrimidine groups in this compound may offer unique interactions with neural targets, making it a candidate for further exploration in this high-impact field.

From an industrial perspective, N-(4-ethoxyphenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide is also relevant to high-throughput screening (HTS) platforms. Its structural complexity and potential bioactivity make it a suitable candidate for compound libraries used in drug discovery pipelines. This aligns with the growing demand for diverse chemical entities in pharmaceutical R&D, a topic frequently queried in AI-driven drug discovery discussions.

Environmental and green chemistry considerations are also pertinent when discussing this compound. Researchers are increasingly focused on developing sustainable synthesis routes for complex molecules like this one, minimizing waste and energy consumption. The compound's potential for catalytic transformations or biocatalysis applications is an emerging area of interest, reflecting broader trends in eco-friendly chemical production.

In summary, N-(4-ethoxyphenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide (CAS No. 863460-09-7) represents a multifaceted compound with significant implications for drug development, chemical synthesis, and biomedical research. Its structural features and adaptability position it as a promising candidate for addressing some of the most pressing challenges in modern science and healthcare.